9-methyl-3-{(Z)-[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(4-phenylpiperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• Molecular Formula: C28H29N5O3S2
• Molecular Weight: 547.7 g/mol
• IUPAC Name: (5Z)-5-[[9-methyl-4-oxo-2-(4-phenylpiperazin-1-yl)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(oxolan-2-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C28H29N5O3S2/c1-19-7-5-11-32-24(19)29-25(31-14-12-30(13-15-31)20-8-3-2-4-9-20)22(26(32)34)17-23-27(35)33(28(37)38-23)18-21-10-6-16-36-21/h2-5,7-9,11,17,21H,6,10,12-16,18H2,1H3/b23-17-
• Standard InChI Key: NORPBBHVOCBJSA-QJOMJCCJSA-N
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CC4CCCO4)N5CCN(CC5)C6=CC=CC=C6
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CC4CCCO4)N5CCN(CC5)C6=CC=CC=C6

Introduction

The compound 9-methyl-3-{(Z)-[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(4-phenylpiperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule with significant potential in medicinal chemistry. It features a pyrido[1,2-a]pyrimidin core, a piperazine ring, and various substituents including thiazolidin and tetrahydrofuran moieties. This structural diversity contributes to its potential pharmacological properties, making it a compound of interest in drug discovery and development.

Synthesis Methods

The synthesis of this compound typically involves multiple steps, utilizing advanced techniques such as continuous flow chemistry to enhance efficiency and yield while minimizing costs. Common reagents and conditions include catalysts like palladium or copper complexes, and organic solvents such as dichloromethane or dimethylformamide.

Synthesis Step	Reagents/Conditions
Initial Formation	Palladium or copper catalysts
Intermediate Steps	Organic solvents like dichloromethane or dimethylformamide
Final Assembly	Advanced techniques such as continuous flow chemistry

Biological Activity and Potential Applications

Research indicates that compounds with similar structural features often exhibit activities such as antimicrobial, anticancer, and anti-inflammatory effects. The biological activity of 9-methyl-3-{(Z)-[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(4-phenylpiperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one is largely attributed to its interactions with various molecular targets.

Potential Activity	Description
Antimicrobial	Inhibition of microbial growth
Anticancer	Inhibition of cancer cell proliferation
Anti-inflammatory	Reduction of inflammatory responses

Interaction Studies

Interaction studies focus on how this compound interacts with biological macromolecules. Key areas of investigation include understanding its pharmacological effects and therapeutic potential. These studies are crucial for predicting the compound's behavior in clinical settings.

Interaction Type	Biological Target
Binding Studies	Proteins and enzymes
Pharmacokinetics	Absorption, distribution, metabolism, excretion (ADME)

Comparison with Similar Compounds

The uniqueness of 9-methyl-3-{(Z)-[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(4-phenylpiperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one can be highlighted through comparison with similar compounds:

Compound Name	Structural Features	Notable Activities
9-methylthiazolidinone	Contains thiazolidine ring; similar core	Antimicrobial
5-benzylidene rhodanine	Similar thiazolidine structure; exhibits antibacterial properties	Antibacterial
1,3-thiazolidin derivatives	Common core structure; varies in substitution	Anticancer and anti-inflammatory

Further research is needed to fully understand the applications of 9-methyl-3-{(Z)-[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(4-phenylpiperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one in clinical settings.